Cas no 1545135-41-8 (6-Azaspiro[2.5]octane-1-carboxylic acid, 6-methyl-)

• Product Name: 6-Azaspiro[2.5]octane-1-carboxylic acid, 6-methyl-
• CAS No: 1545135-41-8
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 4609302
• Update Time: 2025-06-14

6-Azaspiro[2.5]octane-1-carboxylic acid, 6-methyl- Chemical and Physical Properties

Names and Identifiers

• 6-Azaspiro[2.5]octane-1-carboxylic acid, 6-methyl-
• 6-Methyl-6-azaspiro[2.5]octane-1-carboxylic acid

• Inchi： 1S/C9H15NO2/c1-10-4-2-9(3-5-10)6-7(9)8(11)12/h7H,2-6H2,1H3,(H,11,12)
• InChI Key： GOIQCTBTMZMOKZ-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)C2(CCN(C)CC2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 6-Azaspiro[2.5]octane-1-carboxylic acid, 6-methyl-

Recent Advances in the Study of 6-Azaspiro[2.5]octane-1-carboxylic acid, 6-methyl- (CAS: 1545135-41-8)

The compound 6-Azaspiro[2.5]octane-1-carboxylic acid, 6-methyl- (CAS: 1545135-41-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This spirocyclic scaffold is increasingly being explored as a key building block in the synthesis of novel bioactive molecules, particularly in the development of small-molecule inhibitors and modulators for various biological targets.

Recent studies have focused on the synthetic accessibility and derivatization of this compound, with several research groups reporting improved synthetic routes that enhance yield and purity. A 2023 publication in the Journal of Medicinal Chemistry described an optimized three-step synthesis starting from commercially available precursors, achieving an overall yield of 42% with excellent enantiomeric purity (>99% ee). This advancement has made the compound more accessible for structure-activity relationship (SAR) studies in drug discovery programs.

In terms of biological applications, the 6-azaspiro[2.5]octane core has shown particular promise in targeting protein-protein interactions (PPIs) that were previously considered undruggable. The constrained spirocyclic structure provides both rigidity and three-dimensionality, allowing for better complementarity with shallow protein surfaces. Recent computational studies published in ACS Chemical Biology have demonstrated that derivatives of 1545135-41-8 can effectively disrupt the interaction between MDM2 and p53, suggesting potential applications in cancer therapy.

Pharmacokinetic studies of this scaffold have revealed favorable properties, including good metabolic stability and blood-brain barrier permeability. A 2024 study in Drug Metabolism and Disposition reported that methyl-substituted derivatives show improved oral bioavailability compared to their unsubstituted counterparts, making them particularly attractive for central nervous system (CNS) drug development. This has led to increased interest from pharmaceutical companies exploring this scaffold for neurological disorders.

The versatility of 6-Azaspiro[2.5]octane-1-carboxylic acid, 6-methyl- is further demonstrated by its incorporation into diverse therapeutic areas. Recent patent applications have disclosed its use in the development of: (1) allosteric modulators of G-protein coupled receptors (GPCRs), (2) inhibitors of epigenetic modifying enzymes, and (3) novel antibiotics targeting bacterial efflux pumps. The compound's ability to serve as a conformationally restricted bioisostere for piperidine and related heterocycles has significantly expanded its utility in medicinal chemistry.

Ongoing research is exploring the chiral properties of this scaffold, with particular focus on the biological differences between its enantiomers. A recent Nature Communications paper reported that the (R)-enantiomer of a derivative showed 10-fold greater potency than the (S)-form in a kinase inhibition assay, highlighting the importance of stereochemical control in developing compounds based on this scaffold. This finding has spurred new synthetic efforts to develop asymmetric routes to enantiomerically pure derivatives.

As the field progresses, several challenges remain to be addressed, including the need for more efficient large-scale synthetic methods and better understanding of the scaffold's metabolic fate in vivo. However, the growing body of research on 1545135-41-8 and its derivatives suggests that this spirocyclic system will continue to play an important role in the development of novel therapeutic agents across multiple disease areas.